Cas no 853310-21-1 (2-Furanpropanoic acid,5-[2-(trifluoromethyl)phenyl]-)

• Product Name: 2-Furanpropanoic acid,5-[2-(trifluoromethyl)phenyl]-
• CAS No: 853310-21-1
• MF: C₁₄H₁₁F₃O₃
• MW: 284.230554819107
• CID: 717195
• PubChem ID: 24884323
• Update Time: 2025-05-23

2-Furanpropanoic acid,5-[2-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Furanpropanoic acid,5-[2-(trifluoromethyl)phenyl]-
• 3-(5-(2-(TRIFLUOROMETHYL)PHENYL)FURAN-2&
• 3-(5-(2-(Trifluoromethyl)phenyl)furan-2-yl)propionic acid
• 3-[5-[2-(trifluoromethyl)phenyl]furan-2-yl]propanoic acid
• 2-Furanpropanoic acid, 5-[2-(trifluoromethyl)phenyl]-
• 3-[5-(2-(Trifluoromethyl)phenyl)furan-2-yl]propionic acid 97%
• 3-{5-[2-(Trifluoromethyl)phenyl]furan-2-yl}propanoic acid
• 3-[5-(2-(Trifluoromethyl)phenyl)furan-2-yl]propionic acid, 97%
• 3-(5-(2-(Trifluoromethyl)phenyl)furan-2-yl)propanoic acid
• 853310-21-1
• DTXSID20584731
• AKOS005217932
• 3-[5-[2-(trifluoromethyl)phenyl]-2-furyl]propanoic acid

• MDL： MFCD07776879
• Inchi： 1S/C14H11F3O3/c15-14(16,17)11-4-2-1-3-10(11)12-7-5-9(20-12)6-8-13(18)19/h1-5,7H,6,8H2,(H,18,19)
• InChI Key： GUNVLEJSOWBDBS-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2C(F)(F)F)=CC=C1CCC(O)=O

Computed Properties

• Exact Mass: 284.06600
• Monoisotopic Mass: 284.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.322
• Melting Point: 69-73 °C
• Boiling Point: 377.2°C at 760 mmHg
• Flash Point: 181.9°C
• Refractive Index: 1.506
• PSA: 50.44000
• LogP: 3.98260

2-Furanpropanoic acid,5-[2-(trifluoromethyl)phenyl]- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H319-H335
• Warning Statement： P261-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25-36/37/38
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R25; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Furanpropanoic acid,5-[2-(trifluoromethyl)phenyl]-

Exploring the Properties and Applications of 2-Furanpropanoic Acid,5-[2-(Trifluoromethyl)Phenyl]- (CAS No. 853310-21-1)

2-Furanpropanoic acid,5-[2-(trifluoromethyl)phenyl]-, also known by its CAS number 853310-21-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a furan ring fused with a propanoic acid moiety and a trifluoromethyl-substituted phenyl group. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery and material science.

The synthesis of 2-furanpropanoic acid derivatives has been extensively studied due to their potential as building blocks in organic synthesis. Recent advancements in catalytic methods have enabled the efficient construction of such molecules with high yields and selectivity. For instance, researchers have employed transition metal-catalyzed coupling reactions to assemble the trifluoromethyl-substituted phenyl group onto the furanpropanoic acid backbone. These methods not only enhance the scalability of the synthesis but also pave the way for further functionalization of the molecule.

One of the most intriguing aspects of this compound is its pharmacological profile. Studies have shown that 5-[2-(trifluoromethyl)phenyl]- substituents can significantly influence the bioactivity of furan-based compounds. For example, computational modeling has revealed that the trifluoromethyl group enhances the lipophilicity of the molecule, potentially improving its ability to cross biological membranes. This property makes it a promising candidate for drug delivery systems targeting specific tissues or organs.

In addition to its pharmacological applications, CAS No. 853310-21-1 has shown potential in materials science. The furan ring structure is known for its aromatic stability and reactivity, making it a valuable component in polymer synthesis. Recent research has explored the use of this compound as a monomer in constructing advanced materials with tailored mechanical and electronic properties. For instance, incorporating this compound into polymeric networks has been shown to enhance their thermal stability and conductivity.

The environmental impact of synthesizing and using such compounds is another critical area of consideration. Researchers have developed green chemistry approaches to minimize waste and energy consumption during the production of 2-furanpropanoic acid derivatives. These methods include using biodegradable solvents, recycling catalysts, and optimizing reaction conditions to reduce byproduct formation. Such sustainable practices are essential for ensuring the long-term viability of this compound's applications.

In conclusion, 2-furanpropanoic acid,5-[2-(trifluoromethyl)phenyl]- (CAS No. 853310-21-1) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new properties and uses for this compound, its role in shaping future innovations is likely to grow even further.